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2-[2-Chloro-4-[2-fluoroethyl(methyl)sulfamoyl]phenoxy]acetic acid

Name: 2-[2-Chloro-4-[2-fluoroethyl(methyl)sulfamoyl]phenoxy]acetic acid
Brand: Smolecule
SKU: S7704072
Rating: 4 (2 reviews)

Catalog No.

S7704072

CAS No.

M.F

C11H13ClFNO5S

M. Wt

325.74 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[2-Chloro-4-[2-fluoroethyl(methyl)sulfamoyl]phen...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

2-[2-Chloro-4-[2-fluoroethyl(methyl)sulfamoyl]phenoxy]acetic acid

IUPAC Name

2-[2-chloro-4-[2-fluoroethyl(methyl)sulfamoyl]phenoxy]acetic acid

Molecular Formula

C11H13ClFNO5S

Molecular Weight

325.74 g/mol

InChI

InChI=1S/C11H13ClFNO5S/c1-14(5-4-13)20(17,18)8-2-3-10(9(12)6-8)19-7-11(15)16/h2-3,6H,4-5,7H2,1H3,(H,15,16)

InChI Key

UAYYAZCJLCDRJZ-UHFFFAOYSA-N

SMILES

CN(CCF)S(=O)(=O)C1=CC(=C(C=C1)OCC(=O)O)Cl

Canonical SMILES

CN(CCF)S(=O)(=O)C1=CC(=C(C=C1)OCC(=O)O)Cl

CF3A is a chlorinated phenoxyacetic acid that was first synthesized in the 1980s. It is a white crystalline powder that is insoluble in water and highly soluble in organic solvents. CF3A is an herbicide and is also used as a plant growth regulator. Its main mode of action is by inhibiting the biosynthesis of indole-3-acetic acid, a plant hormone that is necessary for plant growth.

Physical and Chemical Properties

CF3A has a melting point of 106-108°C and a boiling point of 425.8°C at 760 mmHg. It has a molecular weight of 373.84 g/mol and a chemical formula of C11H12ClFNO4S. It is stable under normal conditions and does not readily decompose. CF3A is a weak organic acid with a pKa value of 3.87.

Synthesis and Characterization

CF3A is synthesized by reacting 2,4-dichlorophenoxyacetic acid with 2-fluoroethyl methyl sulfonate in the presence of a base such as potassium hydroxide. The reaction proceeds through an SN2 mechanism, and the resulting product is purified through recrystallization. CF3A is characterized by techniques such as nuclear magnetic resonance spectroscopy, infrared spectroscopy, and mass spectrometry.

Analytical Methods

CF3A can be analyzed using various analytical methods such as gas chromatography, liquid chromatography, and mass spectrometry. High-performance liquid chromatography (HPLC) is commonly used for the analysis of CF3A in complex matrices such as environmental samples and biological tissues.

Biological Properties

CF3A has been found to be toxic to a wide range of plant species. It inhibits the biosynthesis of indole-3-acetic acid, a plant hormone that regulates cell division and elongation. CF3A has also been found to have antimicrobial properties against various bacterial strains. However, its toxicity to animals and humans is still under investigation.

Toxicity and Safety in Scientific Experiments

CF3A has been found to be toxic to aquatic organisms and may pose a risk to the environment. In scientific experiments, it is important to handle CF3A with care and follow proper safety protocols to reduce exposure and minimize potential hazards.

Applications in Scientific Experiments

CF3A has potential applications in various fields of research such as agriculture, pharmacology, and environmental science. It is used as an herbicide and a plant growth regulator in agriculture. In pharmacology, CF3A has been studied for its potential antimicrobial and anti-tumor properties. In environmental science, CF3A is used as a tracer to study the fate and transport of organic compounds in the environment.

Current State of Research

The current state of research on CF3A is focused on its potential applications in agriculture, pharmacology, and environmental science. Studies are being conducted to investigate its toxicity to animals and humans and to develop safer alternatives.

Potential Implications in Various Fields of Research and Industry

CF3A has potential implications in various fields of research and industry. In agriculture, it can be used as an effective herbicide and plant growth regulator. In pharmacology, it can be used as a potential antimicrobial and anti-tumor agent. In environmental science, it can be used as a tracer to study the fate and transport of organic compounds in the environment.

Limitations and Future Directions

One of the main limitations of CF3A is its potential toxicity to animals and humans. Future research should focus on developing safer alternatives and investigating its potential applications in various fields of research and industry. Some potential future directions for research on CF3A include:
1. Developing environmentally friendly alternatives to CF3A as an herbicide and plant growth regulator.
2. Investigating the potential anti-tumor properties of CF3A and developing it as a potential therapeutic agent for cancer.
3. Studying the effects of CF3A on the gut microbiota and its potential applications in the treatment of gastrointestinal diseases.
4. Investigating the use of CF3A as a tracer for studying the fate and transport of organic compounds in the environment.
In conclusion, CF3A is a synthetic compound that has been extensively studied due to its potential applications in various fields of research and industry. It is important to handle CF3A with care and follow proper safety protocols to reduce exposure and minimize potential hazards. The future directions of research on CF3A are vast and exciting, and it has the potential to make significant contributions in various fields.